Cas no 2229106-07-2 (3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol
• CAS No: 2229106-07-2
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 6116191
• PubChem ID: 165714079
• Update Time: 2025-07-23

3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol
• 2229106-07-2
• EN300-1950707

• Inchi： 1S/C7H12F3NO/c8-7(9,10)2-1-6(11)3-5(12)4-6/h5,12H,1-4,11H2
• InChI Key： YCPFYELLJSDNQY-UHFFFAOYSA-N
• SMILES： FC(CCC1(CC(C1)O)N)(F)F

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol

Professional Introduction to 3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol (CAS No: 2229106-07-2)

3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229106-07-2, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound features a cyclobutane ring substituted with an amino group and a trifluoropropyl moiety, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol involve advanced techniques in organic chemistry. The presence of the trifluoropropyl group enhances the compound's lipophilicity and metabolic stability, making it a valuable candidate for pharmaceutical applications. Researchers have been exploring its utility in the development of novel therapeutic agents, particularly in the treatment of various metabolic and inflammatory disorders.

Recent studies have highlighted the compound's role in medicinal chemistry. The cyclobutane ring provides a rigid scaffold that can be modified to achieve specific biological activities. For instance, modifications at the amino group can lead to the development of bioactive molecules with enhanced binding affinity to target enzymes and receptors. This flexibility in structural design makes 3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol a versatile building block for drug discovery.

In addition to its pharmaceutical potential, 3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol has been investigated for its role in materials science. The fluorinated substituents contribute to the compound's thermal stability and resistance to chemical degradation, making it suitable for use in high-performance polymers and coatings. These properties are particularly valuable in industries where durability and performance under extreme conditions are critical.

The chemical reactivity of 3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol has been extensively studied by researchers aiming to develop new synthetic pathways. The compound's amino group allows for nucleophilic substitution reactions, while the trifluoropropyl moiety can participate in various coupling reactions. These characteristics make it an attractive intermediate for the synthesis of more complex molecules.

Advances in computational chemistry have further enhanced the understanding of 3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol's properties. Molecular modeling studies have provided insights into its interaction with biological targets and have helped predict its pharmacokinetic behavior. These computational approaches are crucial for optimizing drug design and improving the efficiency of drug development pipelines.

The safety and environmental impact of 3-amino-3-(3,3,3-trifluoropropyl)cyclobutan-1-ol have also been carefully evaluated. Studies have demonstrated that the compound exhibits low toxicity and biodegradability under controlled conditions. This makes it a promising candidate for industrial applications where environmental considerations are paramount.

In conclusion, 3-amino-3-(3,33-trifluoropropyl)cyclobutan-1-ol (CAS No: 2229106-072) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and chemical properties make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific and industrial contexts is likely to grow further.